N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide

• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-oxo-3-phenylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C20H18ClN3O4/c1-27-17-11-18(28-2)16(10-14(17)21)22-19(25)12-24-20(26)9-8-15(23-24)13-6-4-3-5-7-13/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key: KLDPCKGQBPQQSB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CC=C3)Cl)OC
• Molecular Formula: C20H18ClN3O4
• Molecular Weight: 399.8 g/mol

Description

N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide is a synthetic compound that belongs to the class of pyridazinone derivatives. It has been extensively studied for its potential therapeutic properties and has shown promising results in various scientific research applications.

Mechanism of Action

The exact mechanism of action of N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting the activity of specific enzymes and receptors involved in various biological processes.
Biochemical and Physiological Effects:
This compound has been shown to exert various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation and pain, and prevent seizures in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide is its broad range of biological activities, which makes it a potential candidate for the treatment of various diseases. However, its limitations include its relatively low solubility in water, which makes it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide. These include further investigation of its mechanism of action, optimization of its synthesis method, and evaluation of its potential therapeutic efficacy in clinical trials. Additionally, its potential use as a tool compound for the study of specific biological processes could be explored.

Synthesis Methods

The synthesis of N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide involves the condensation of 5-chloro-2,4-dimethoxybenzaldehyde with 3-phenyl-6-oxo-1,6-dihydropyridazine-1-acetic acid in the presence of a suitable base. The resulting product is then purified through recrystallization to obtain a pure compound.

Scientific Research Applications

N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide has been found to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, anticonvulsant, and anticancer properties. It has been extensively studied for its potential therapeutic use in the treatment of various diseases, such as cancer, epilepsy, and inflammation.